3-(Benzenesulfonyl)-6-chloro-4-[4-(4-methoxyphenyl)piperazin-1-yl]quinoline

• IUPAC Name: 3-(benzenesulfonyl)-6-chloro-4-[4-(4-methoxyphenyl)piperazin-1-yl]quinoline
• InChI: InChI=1S/C26H24ClN3O3S/c1-33-21-10-8-20(9-11-21)29-13-15-30(16-14-29)26-23-17-19(27)7-12-24(23)28-18-25(26)34(31,32)22-5-3-2-4-6-22/h2-12,17-18H,13-16H2,1H3
• InChI Key: DNCYSNJQKDUVRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3=C4C=C(C=CC4=NC=C3S(=O)(=O)C5=CC=CC=C5)Cl
• Molecular Formula: C26H24ClN3O3S
• Molecular Weight: 494.0 g/mol
• CAS No.: 866812-09-1

Description

3-(Benzenesulfonyl)-6-chloro-4-[4-(4-methoxyphenyl)piperazin-1-yl]quinoline is a useful research compound. Its molecular formula is C26H24ClN3O3S and its molecular weight is 494.01. The purity is usually 95%.
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Scientific Research Applications

Nucleophilic Reactions and Derivative Synthesis

Research on compounds with similar structural features, such as benzenesulfonyl and piperazin-1-yl quinoline derivatives, has been conducted to explore their reactivity and potential in creating novel compounds. For instance, nucleophilic reactions involving 3-benzenesulfonyloxyalloxazine and its analogs have been studied to understand the formation of various esters, amides, and other derivatives, illustrating the versatility of these structures in synthetic organic chemistry (Hamby & Bauer, 1987).

Antitumor Agents

Compounds containing quinoline and piperazin-1-yl groups have been synthesized and evaluated for their potential antitumor activity. The synthesis of benzoxazino- and naphthoxazinoquinoline derivatives, for example, has been investigated to introduce new compounds with possible antitumor properties (Nasr, Abbasi, & Nabih, 1974).

Antibacterial Activity

The development of novel fluoroquinolone compounds, including those with piperazin-1-yl substitutions, highlights the continued interest in quinoline derivatives for their antibacterial properties. Such studies contribute to the search for new antibiotics that can address the challenge of bacterial resistance (Li, Lu, Yang, & Zhang, 2004).

Fluorescent Probes for DNA Detection

Quinoline derivatives substituted with piperazine nuclei have been synthesized and characterized as potential fluorescent probes for DNA detection. This research underscores the utility of quinoline-based compounds in biochemical assays and molecular biology applications (Perin et al., 2011).

Mechanism of Action

Target of Action

Similar compounds, such as para-methoxyphenylpiperazine (meopp), have been found to interact with monoamine neurotransmitters

Mode of Action

Meopp, a compound with a similar structure, has been found to inhibit the reuptake and induce the release of monoamine neurotransmitters . This is a mechanism of action shared with drugs of abuse such as amphetamines . It’s possible that our compound might have a similar interaction with its targets, but this needs to be confirmed with further studies.

Pharmacokinetics

Piperazine derivatives, which include similar compounds, are known to modulate the pharmacokinetic properties of a drug substance . .